Cas no 896310-01-3 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate)

896310-01-3 structure
Product name:6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
- Benzoic acid, 4-chloro-3-nitro-, 6-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
- SR-01000022819-1
- 896310-01-3
- F2567-0077
- SR-01000022819
- 6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
- [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-chloro-3-nitrobenzoate
- 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
- AKOS024660767
-
- Inchi: 1S/C17H12ClN3O6S/c1-20-5-4-19-17(20)28-9-11-7-14(22)15(8-26-11)27-16(23)10-2-3-12(18)13(6-10)21(24)25/h2-8H,9H2,1H3
- InChI Key: NIEVNVYVQXYWLP-UHFFFAOYSA-N
- SMILES: C(OC1C(=O)C=C(CSC2N(C)C=CN=2)OC=1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 421.0135340g/mol
- Monoisotopic Mass: 421.0135340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 142Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3(Predicted)
- Boiling Point: 656.6±65.0 °C(Predicted)
- pka: 5.37±0.25(Predicted)
6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2567-0077-5mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-25mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-30mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-5μmol |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-100mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-10mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-15mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-2μmol |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-40mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2567-0077-4mg |
6-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
896310-01-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 |
6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Related Literature
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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